4-({[2-(2,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-2-(4-ETHOXYPHENYL)-5-METHYL-1,3-OXAZOLE
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Description
4-({[2-(2,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-2-(4-ETHOXYPHENYL)-5-METHYL-1,3-OXAZOLE is a useful research compound. Its molecular formula is C27H26N4O2S and its molecular weight is 470.59. The purity is usually 95%.
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Biological Activity
The compound 4-({[2-(2,4-dimethylphenyl)pyrazo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.
- Molecular Formula : C25H24N4OS
- Molecular Weight : 460.55 g/mol
- CAS Number : 1207035-25-3
The biological activity of this compound is primarily attributed to its interaction with various biological targets:
-
Cyclin-Dependent Kinase 2 (CDK2) Inhibition :
- The compound has been identified as a potential inhibitor of CDK2, which plays a critical role in cell cycle regulation. Inhibition of CDK2 can lead to apoptosis in cancer cells, making it a target for cancer therapy .
- Antioxidant Activity :
- Antimicrobial Activity :
Biological Activity Overview
Case Study 1: CDK2 Inhibition
A study conducted by researchers involved synthesizing various pyrazolo[1,5-a]pyrazine derivatives, including the target compound. The results indicated that the compound effectively inhibited CDK2 activity in vitro, leading to reduced proliferation of MCF-7 breast cancer cells. This suggests potential applications in cancer treatment .
Case Study 2: Antioxidant Properties
In another investigation, the antioxidant capacity of the compound was assessed using DPPH and ABTS assays. The results showed that the compound exhibited a significant reduction in free radical activity compared to control groups, highlighting its potential as a therapeutic agent for oxidative stress-related diseases .
Case Study 3: Antimicrobial Efficacy
Research evaluating the antimicrobial effects of this compound revealed that it had notable activity against both Gram-positive and Gram-negative bacteria. The study utilized standard broth microdilution methods to determine MIC values, which were comparable to those of conventional antibiotics .
Pharmacokinetics and Toxicology
Preliminary pharmacokinetic studies suggest that related compounds possess favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In silico analysis indicates low toxicity levels and good bioavailability, making them suitable candidates for further development in clinical settings .
Properties
IUPAC Name |
4-[[2-(2,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O2S/c1-5-32-21-9-7-20(8-10-21)26-29-24(19(4)33-26)16-34-27-25-15-23(30-31(25)13-12-28-27)22-11-6-17(2)14-18(22)3/h6-15H,5,16H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UULPNZAEZQOKBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC=CN4C3=CC(=N4)C5=C(C=C(C=C5)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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